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Compound of Interest

Compound Name: C18 Dihydroceramide-d3-1

Cat. No.: B8069928

Ensuring the safe and environmentally responsible disposal of C18 Dihydroceramide-d3-1 is
critical for laboratory safety and compliance. This document provides a comprehensive guide
for researchers, scientists, and drug development professionals on the proper handling and
disposal of this compound. The following procedures are based on general laboratory chemical
waste guidelines and information pertaining to similar ceramide compounds.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
and adhere to all local, state, and federal regulations, as these take precedence over the
general guidelines provided here.

Key Safety and Disposal Information

While C18 Dihydroceramide-d3-1 is primarily used for research purposes, it should be
handled as a potentially hazardous chemical.[1] The toxicological properties have not been fully
investigated, and therefore, caution should be exercised to limit exposure.[2]
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Parameter

Information

Source

Chemical Name

N-[(1S,2R)-2-hydroxy-1-
(hydroxymethyl)heptadecyl]-
octadecanamide-18,18,18-d3

[3]

Cer(d18:0/18:0)-d3, N-

Synonyms octadecanoyl-D-erythro- [3]
Dihydrosphingosine-d3

CAS Number 2699606-99-8 [3]

Molecular Formula C36H70D3NO3 [3]

Appearance Solid [3]

Storage Temperature -20°C

Purity

>99% deuterated forms (d1-
d3); <1% do

[3]

Disposal Recommendation

Dispose of contents/container
to an approved waste disposal
plant. Offer surplus and non-
recyclable solutions to a

licensed disposal company.[1]

Hazard Classification

This material should be
considered hazardous until
further information becomes
available. Do not ingest,
inhale, get in eyes, on skin, or
on clothing.[1] Related
ceramides are considered
hazardous (e.g., skin and eye

irritant).

[1]

Experimental Protocols: Step-by-Step Disposal

The proper disposal of C18 Dihydroceramide-d3-1 must be managed in accordance with

hazardous waste regulations. Do not dispose of this chemical down the drain or in regular
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trash.[1][2]

1. Personal Protective Equipment (PPE):

Before handling the chemical for disposal, ensure you are wearing appropriate PPE.

This includes, but is not limited to, a lab coat, safety goggles, and chemical-resistant gloves.

. Segregation of Waste:

Solid Waste:

o Collect unused solid C18 Dihydroceramide-d3-1 and any contaminated consumables
(e.q., pipette tips, microfuge tubes, weighing paper) in a designated, leak-proof hazardous
waste container.[1]

o This container should be clearly labeled as "Hazardous Waste" and include the chemical
name: "C18 Dihydroceramide-d3-1".

Liquid Waste:

o Solutions containing C18 Dihydroceramide-d3-1 should be collected in a separate, leak-
proof, and clearly labeled hazardous waste container.[1]

o The label must include the chemical name and the solvent(s) used.

o Do not mix with other incompatible waste streams. For example, store acids and bases
separately.[4]

. Waste Container Management:

Use containers that are chemically compatible with the waste. Plastic is often preferred.[5]

Keep waste containers securely closed at all times, except when adding waste.[2]

Do not overfill containers; leave at least one inch of headroom to allow for expansion.

. Storage of Waste:
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» Store the hazardous waste container in a designated "Satellite Accumulation Area" (SAA)
within the laboratory.[1][4][5]

e This area should be at or near the point of waste generation and under the control of
laboratory personnel.[3]

e The SAA should be secure, away from general laboratory traffic, and inspected weekly for
any leaks.[1][4]

5. Arranging for Disposal:

e Once the waste container is full, or in accordance with your institution's guidelines (e.g.,
within 12 months for partially filled containers), arrange for pickup.[5]

o Contact your institution's EHS department or a licensed chemical waste disposal contractor
to schedule the removal of the hazardous waste.[1]

6. Documentation:

e Maintain accurate records of the waste generated, including the chemical name, quantity,
and date of disposal, as required by your institution and regulatory agencies.[1]

Mandatory Visualizations

The following diagrams illustrate key procedural workflows for the safe handling and disposal of
C18 Dihydroceramide-d3-1.
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Caption: Workflow for Safe Handling and Disposal of C18 Dihydroceramide-d3-1.
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Start:
Need to Dispose of

C18 Dihydroceramide-d3-1

Is the waste solid or liquid?

Liquid Waste:
Place in a labeled
hazardous liquid waste container.
Include solvent information.

Solid Waste:
Place in a labeled
hazardous solid waste container.

Is the container properly labeled
with chemical name and hazard?

Affix correct hazardous
waste label.

Store the sealed container
in the Satellite Accumulation Area.

Is the container full or has it
reached the storage time limit?

Schedule a pickup with your
institution's EHS department.

End:
Waste properly disposed.
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Caption: Decision Logic for C18 Dihydroceramide-d3-1 Waste Management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]
e 2.vumc.org [vumc.org]
3. danielshealth.com [danielshealth.com]

e 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

e 5. ehrs.upenn.edu [ehrs.upenn.edu]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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